Cas no 138744-43-1 (Benzenesulfonamide,4-[[(methylamino)carbonyl]amino]-N-(5-methyl-1,3,4-thiadiazol-2-yl)-)

• Product Name: Benzenesulfonamide,4-[[(methylamino)carbonyl]amino]-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
• CAS No: 138744-43-1
• MF: C₁₁H₁₃N₅O₃S₂
• MW: 327.382618665695
• CID: 1255211
• PubChem ID: 53303610
• Update Time: 2025-04-20

Benzenesulfonamide,4-[[(methylamino)carbonyl]amino]-N-(5-methyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-[[(methylamino)carbonyl]amino]-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
• LGMALPYHBJZOKU-UHFFFAOYSA-N
• N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-(3-methylureido)benzenesulfonamide
• 138744-43-1
• SCHEMBL2196247

• Inchi： 1S/C11H13N5O3S2/c1-7-14-15-11(20-7)16-21(18,19)9-5-3-8(4-6-9)13-10(17)12-2/h3-6H,1-2H3,(H,15,16)(H2,12,13,17)
• InChI Key： LGMALPYHBJZOKU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(NC)=O)(NC1=NN=C(C)S1)(=O)=O

Computed Properties

• Exact Mass: 327.04598164g/mol
• Monoisotopic Mass: 327.04598164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 150Ų